Cas no 100692-54-4 (Pueroside B)

• Product Name: Pueroside B
• CAS No: 100692-54-4
• MF: C₃₀H₃₆O₁₅
• MW: 636.597850799561
• CID: 222888
• PubChem ID: 145874186
• Update Time: 2025-07-18

Pueroside B Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzoxocin-2-one,5-(b-D-glucopyranosyloxy)-4-[4-(b-D-glucopyranosyloxy)phenyl]-5,6-dihydro-9-methoxy-
• PuerosideB
• FS-8253
• 100692-54-4
• DA-57229
• Pueroside B

• Inchi： InChI=1S/C30H36O15/c1-40-15-6-7-16(19(9-15)43-30-28(39)26(37)24(35)21(12-32)45-30)17-10-22(33)42-18(17)8-13-2-4-14(5-3-13)41-29-27(38)25(36)23(34)20(11-31)44-29/h2-7,9-10,18,20-21,23-32,34-39H,8,11-12H2,1H3/t18?,20-,21-,23-,24-,25+,26+,27-,28-,29-,30-/m1/s1
• InChI Key： YZIOICJLDZFDRZ-RKKCQTITSA-N
• SMILES： [C@H]1([C@@H](O)[C@H](O)[C@@H](O)[C@H](OC2C=C(C=CC=2C2C(OC(=O)C=2)CC2C=CC(=CC=2)O[C@H]2[C@H](O)[C@H]([C@@H]([C@@H](CO)O2)O)O)OC)O1)CO

Computed Properties

• Exact Mass: 636.20542044g/mol
• Monoisotopic Mass: 636.20542044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 234Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Pueroside B

Recent Advances in Pueroside B (CAS: 100692-54-4) Research: A Comprehensive Update

Pueroside B (CAS: 100692-54-4), a bioactive compound derived from the roots of Pueraria species, has garnered significant attention in recent years due to its potential therapeutic applications in various diseases. This research briefing aims to provide an up-to-date overview of the latest scientific findings related to Pueroside B, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications. The compound's unique chemical structure and diverse biological activities make it a promising candidate for further drug development in the fields of oncology, neurology, and metabolic disorders.

Recent studies have elucidated the molecular structure of Pueroside B (C27H30O14) with greater precision, confirming its classification as an isoflavone glycoside. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its stereochemistry and purity. These structural insights are crucial for understanding the compound's interaction with biological targets and for guiding synthetic modification strategies to enhance its bioavailability and therapeutic efficacy.

In the area of pharmacological research, multiple in vitro and in vivo studies have demonstrated Pueroside B's potent antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Ethnopharmacology revealed that Pueroside B significantly reduces oxidative stress markers in neuronal cells through activation of the Nrf2/ARE pathway. These findings suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative damage plays a key pathogenic role.

Cancer research has particularly benefited from investigations into Pueroside B. Recent preclinical studies have shown promising antitumor activity against various cancer cell lines, including breast, liver, and colorectal cancers. The compound appears to exert its effects through multiple mechanisms, including induction of apoptosis, inhibition of angiogenesis, and modulation of key signaling pathways such as PI3K/AKT and MAPK. Notably, a 2024 study in Molecular Cancer Therapeutics reported that Pueroside B enhances the efficacy of conventional chemotherapeutic agents while reducing their toxic side effects.

The pharmacokinetic profile of Pueroside B has been another focus of recent research. Advanced analytical methods have been developed to quantify the compound in biological matrices, enabling more accurate assessment of its absorption, distribution, metabolism, and excretion. These studies have identified certain challenges related to Pueroside B's poor water solubility and rapid metabolism, prompting investigations into novel drug delivery systems such as nanoparticles and liposomal formulations to improve its bioavailability.

Emerging evidence suggests potential applications of Pueroside B in metabolic disorders. A 2023 clinical trial published in Phytomedicine demonstrated that Pueroside B supplementation improved insulin sensitivity and reduced inflammatory markers in patients with type 2 diabetes. These findings, combined with the compound's favorable safety profile in human studies, position Pueroside B as a promising candidate for further development as an adjunct therapy for metabolic syndrome and related conditions.

Despite these advances, several challenges remain in the development of Pueroside B as a therapeutic agent. Current research is addressing issues related to large-scale production, standardization of extraction methods, and optimization of dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these scientific discoveries into clinically viable treatments. The coming years are expected to yield important insights that will determine the compound's potential for regulatory approval and clinical implementation.

In conclusion, recent research on Pueroside B (100692-54-4) has significantly expanded our understanding of its therapeutic potential across multiple disease areas. While challenges remain in drug development and formulation, the compound's multifaceted biological activities and favorable safety profile make it an exciting prospect for future pharmaceutical applications. Continued investigation into its mechanisms of action and clinical efficacy will be essential for realizing its full therapeutic potential in human medicine.